Cas no 2248270-80-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,4-triazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,4-triazole-5-carboxylate
• CAS No: 2248270-80-4
• MF: C₁₂H₈N₄O₄
• MW: 272.21632194519
• CID: 5853460
• PubChem ID: 165857765
• Update Time: 2025-06-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,4-triazole-5-carboxylate
• 2248270-80-4
• EN300-6513494

• Inchi： 1S/C12H8N4O4/c1-15-9(13-6-14-15)12(19)20-16-10(17)7-4-2-3-5-8(7)11(16)18/h2-6H,1H3
• InChI Key： IDABFJJDFRBTDU-UHFFFAOYSA-N
• SMILES： O(C(C1=NC=NN1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 272.05455475g/mol
• Monoisotopic Mass: 272.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,4-triazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,4-triazole-5-carboxylate (CAS No. 2248270-80-4) in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,4-triazole-5-carboxylate, identified by the CAS number 2248270-80-4, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, featuring a hybrid structure of isoindole and triazole moieties connected through a dioxo bridge, has garnered significant attention in recent years due to its unique pharmacological profile and potential therapeutic applications.

In the realm of medicinal chemistry, the structural framework of this compound offers a rich scaffold for modulating biological targets. The presence of both the isoindole and triazole rings imparts distinct electronic and steric properties, making it an attractive candidate for further derivatization and optimization. Specifically, the dioxo functionality introduces electrophilic centers that can engage in various chemical reactions, while the carboxylate group provides a handle for solubility enhancements and further functionalization.

Recent advancements in computational chemistry have enabled the rapid screening of such hybrid molecules for their interaction with biological receptors. Studies utilizing molecular docking simulations have suggested that this compound may exhibit binding affinity to enzymes and receptors involved in inflammatory pathways. The isoindole moiety is particularly noteworthy for its known interactions with nuclear hormone receptors, whereas the triazole ring is often associated with kinase inhibition properties.

One of the most compelling aspects of this compound is its potential role in addressing multifaceted diseases. For instance, preliminary in vitro assays have indicated that derivatives of this scaffold may possess anti-inflammatory and antioxidant activities. These properties are particularly relevant in the context of chronic inflammatory disorders, where targeted modulation of immune responses is crucial. Additionally, the structural motif suggests potential utility in neurodegenerative diseases, where interactions with specific protein targets could mitigate pathological processes.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Traditional organic synthesis techniques have been employed to construct the core heterocyclic system, followed by strategic functionalization to introduce the necessary substituents. Advances in catalytic methods have further refined these processes, enabling more efficient and scalable production. Notably, transition-metal-catalyzed cross-coupling reactions have proven particularly valuable in forming the key carbon-carbon bonds within the molecule.

In parallel with synthetic efforts, pharmacokinetic studies are essential for evaluating the drug-like properties of this compound. Metabolic stability assessments have been conducted to determine how the molecule behaves within biological systems. The presence of both polar and non-polar regions suggests that it may exhibit reasonable bioavailability upon appropriate formulation. Furthermore, preliminary toxicity profiles indicate that while some derivatives show promise in therapeutic efficacy, careful optimization is needed to minimize potential side effects.

The integration of machine learning into drug discovery has accelerated the pace at which novel compounds like this one can be evaluated. Predictive models trained on large datasets of bioactive molecules have been used to identify promising analogs of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,4-triazole-5-carboxylate (CAS No. 2248270-80-4). These models not only predict binding affinities but also suggest modifications that could enhance potency or selectivity against specific disease targets.

Future directions for research on this compound include exploring its role as a lead molecule for drug development programs. Collaborative efforts between synthetic chemists and biologists are underway to systematically modify its structure while maintaining key pharmacophoric features. Such studies aim to identify novel derivatives with improved pharmacological profiles suitable for clinical translation.

The broader significance of this work lies in its contribution to the growing field of heterocyclic medicinal chemistry. The development of new scaffolds like those exemplified by 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,4-triazole-5-carboxylate (CAS No. 2248270-80-4) not only expands our molecular toolkit but also provides insights into structure-function relationships that can guide future drug design efforts.